1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide

• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyltriazole-4-carbohydrazide
• InChI: InChI=1S/C11H10N8O2/c12-9-10(17-21-16-9)19-8(6-4-2-1-3-5-6)7(15-18-19)11(20)14-13/h1-5H,13H2,(H2,12,16)(H,14,20)
• InChI Key: UXZMIGOFMHLCJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=NN2C3=NON=C3N)C(=O)NN
• Molecular Formula: C11H10N8O2
• Molecular Weight: 286.25 g/mol

Description

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide, also known as AOTC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. AOTC is a triazole derivative that has been shown to possess anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide is not fully understood. However, studies have suggested that 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide exerts its anti-inflammatory and antioxidant effects by inhibiting the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has been shown to possess various biochemical and physiological effects. Studies have shown that 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide can reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide is its relatively simple synthesis method, which makes it easy to obtain in the laboratory. 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has also been shown to possess various therapeutic properties, making it a promising candidate for the treatment of various diseases. However, one of the limitations of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide. One of the potential applications of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide is in the treatment of inflammatory and oxidative stress-related diseases such as rheumatoid arthritis and Alzheimer's disease. Further studies are needed to fully understand the mechanism of action of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide and its potential therapeutic applications. In addition, future studies could investigate the potential of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide as a chemotherapeutic agent for the treatment of various types of cancer.

Synthesis Methods

The synthesis of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide involves the reaction of 4-amino-1,2,5-oxadiazole-3-carboxylic acid hydrazide with phenyl isocyanate in the presence of triethylamine. The resulting intermediate is then treated with sodium azide and copper sulfate to yield the final product, 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide. The synthesis of 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide is relatively simple and can be carried out using standard laboratory techniques.

Scientific Research Applications

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has been extensively studied for its potential therapeutic properties. Studies have shown that 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide possesses anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases. 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide has also been shown to possess anticancer properties, making it a potential candidate for cancer therapy.